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Compound of Interest

Compound Name: Praseodymium(III) isopropoxide

Cat. No.: B095675 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough overview of Praseodymium(III)
isopropoxide, a significant organometallic compound. This document details its chemical

properties, synonyms, synthesis protocols, and its role as a precursor in the synthesis of

advanced materials. The information is presented to be a valuable resource for professionals in

research, chemical sciences, and the pharmaceutical industry.

Chemical Identity and Synonyms
Praseodymium(III) isopropoxide is an organometallic compound featuring the rare earth

element praseodymium in its +3 oxidation state, coordinated with isopropoxide ligands.[1] It is

known by several synonyms in scientific literature and commercial listings.

A comprehensive list of these synonyms is provided below:

Praseodymium(3+) Isopropoxide[2]

Praseodymium isopropanolate[2]

Praseodymium sec-propanolate[2]

Praseodymium triisopropoxide[3]

Triisopropoxypraseodymium[3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b095675?utm_src=pdf-interest
https://www.benchchem.com/product/b095675?utm_src=pdf-body
https://www.benchchem.com/product/b095675?utm_src=pdf-body
https://www.benchchem.com/product/b095675?utm_src=pdf-body
https://cymitquimica.com/cas/19236-14-7/
https://ereztech.com/product/praseodymiumiii-isopropoxide-19236-14-7/
https://ereztech.com/product/praseodymiumiii-isopropoxide-19236-14-7/
https://ereztech.com/product/praseodymiumiii-isopropoxide-19236-14-7/
https://www.eforu-chemical.com/praseodymium-pr/23075.html
https://www.eforu-chemical.com/praseodymium-pr/23075.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095675?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2-Propanol praseodymium salt[3]

Praseodymium tris(isopropoxide)[3]

Praseodymium(III) i-propoxide[4]

Praseodymium i-propoxide[1]

PraseodymiumipropoxideREOgreenpowder[1]

Praseodymium Tripropan-2-Olate[1]

Physicochemical Properties
Praseodymium(III) isopropoxide is typically a green or yellow-to-green solid powder that is

sensitive to moisture and soluble in organic solvents.[1][2] Its key quantitative properties are

summarized in the table below for easy reference and comparison.

Property Value Reference(s)

CAS Number 19236-14-7 [4]

Molecular Formula C₉H₂₁O₃Pr [4]

Molecular Weight 318.17 g/mol [4]

Appearance
Green or yellow-to-green

powder/solid
[1][2]

Melting Point 175°C/0.04mm subl. [5]

Boiling Point 175°C at 0.04 mm Hg [5]

Purity (Assay) 98%+ [2]

Metal Purity 99.9%-Pr [2]

Sensitivity Moisture [2]
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Synthesis of Praseodymium(III) Isopropoxide:
Experimental Protocol
The synthesis of Praseodymium(III) isopropoxide can be achieved through the reaction of

praseodymium metal with isopropyl alcohol in the presence of a catalyst. The following protocol

is based on established methods for preparing lanthanide isopropoxides.[6]

Materials:

Praseodymium metal

Anhydrous isopropyl alcohol

Mercuric iodide (catalyst)

Helium gas (for inert atmosphere)

Equipment:

Reaction flask equipped with a reflux condenser and gas inlet/outlet

Heating mantle

Filtration apparatus

Recrystallization apparatus

Procedure:

Under a helium atmosphere, place praseodymium metal and a catalytic amount of mercuric

iodide into the reaction flask.

Add a stoichiometric amount of anhydrous isopropyl alcohol to the flask.

Heat the reaction mixture to approximately 82°C to initiate reflux.

Maintain the reflux for a period of 8 hours.
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After the reflux period, cool the reaction mixture to room temperature.

Filter the mixture to separate the solid product from the solution.

Purify the recovered product by recrystallization from hot isopropanol to obtain the final

Praseodymium(III) isopropoxide.

The expected yield for this process is approximately 75%.[6]

Visualizing the Synthesis and Application Pathway
The following diagrams, created using the DOT language, illustrate the synthesis workflow of

Praseodymium(III) isopropoxide and its subsequent use as a precursor for praseodymium

oxide nanoparticles.

Reactants
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Reaction at 82°C
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Filtration Recrystallization Praseodymium(III)
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Caption: Synthesis workflow for Praseodymium(III) isopropoxide.
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Nanoparticle Synthesis

Applications
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Caption: Role of Praseodymium(III) isopropoxide as a precursor.

Applications and Relevance to Drug Development
Praseodymium(III) isopropoxide is a crucial precursor in the synthesis of praseodymium-

containing materials, most notably praseodymium oxide (Pr₆O₁₁) nanoparticles.[1][7] These

nanoparticles are synthesized through methods such as calcination of precursors like

praseodymium hydroxide, which can be formed from the hydrolysis of Praseodymium(III)
isopropoxide.[1][7]

The resulting praseodymium oxide nanoparticles have a wide range of applications, including:
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Catalysis: They are used in various chemical reactions, including the oxidation of CO to CO₂.

[7]

Materials Science: They are incorporated into ceramics, glasses, and pigments to impart

specific colors and properties.[7]

Electronics: Praseodymium compounds are used in the manufacturing of high-strength

alloys and magnets.

For professionals in drug development, the significance of Praseodymium(III) isopropoxide
lies in its role as a gateway to producing praseodymium oxide nanoparticles. These

nanoparticles, with appropriate surface functionalization, have the potential to be explored as

carriers for targeted drug delivery or as imaging agents, areas of growing interest in

nanomedicine. The synthesis of radioactive praseodymium oxide nanoparticles for potential

use in nuclear medicine has also been investigated.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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